3-(2-methyl-1,3-thiazol-4-yl)-2-oxo-2H-chromen-7-yl 3-methylbutanoate

• Molecular Formula: C18H17NO4S
• Molecular Weight: 343.4 g/mol
• IUPAC Name: [3-(2-methyl-1,3-thiazol-4-yl)-2-oxochromen-7-yl] 3-methylbutanoate
• InChI: InChI=1S/C18H17NO4S/c1-10(2)6-17(20)22-13-5-4-12-7-14(15-9-24-11(3)19-15)18(21)23-16(12)8-13/h4-5,7-10H,6H2,1-3H3
• InChI Key: ULJIFVLXWCWWBZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=CS1)C2=CC3=C(C=C(C=C3)OC(=O)CC(C)C)OC2=O

Description

3-(2-Methyl-1,3-thiazol-4-yl)-2-oxo-2H-chromen-7-yl 3-methylbutanoate is a synthetic organic compound featuring a coumarin (2H-chromen-2-one) core substituted at the 7-position with a 3-methylbutanoate ester and at the 3-position with a 2-methyl-1,3-thiazol-4-yl group. The ester linkage may enhance lipophilicity, improving membrane permeability compared to carboxylic acid derivatives, and could act as a prodrug strategy .

Biological Activity

3-(2-methyl-1,3-thiazol-4-yl)-2-oxo-2H-chromen-7-yl 3-methylbutanoate is a novel compound that combines a thiazole moiety with a chromenone structure. This unique combination has garnered attention due to its potential biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The following sections will delve into the synthesis, biological activities, and research findings associated with this compound.

Synthesis

The synthesis of 3-(2-methyl-1,3-thiazol-4-yl)-2-oxo-2H-chromen-7-yl 3-methylbutanoate typically involves multi-step organic reactions. A common method includes the condensation of 2-methyl-1,3-thiazole derivatives with chromenone precursors in the presence of a suitable base. The following table summarizes the synthetic routes and key reagents used:

Step	Reaction Type	Key Reagents
1	Condensation	2-Methyl-1,3-thiazole + Chromenone
2	Purification	Recrystallization or Column Chromatography

Antimicrobial Properties

Research has indicated that compounds containing thiazole and chromenone moieties exhibit significant antimicrobial activity. Specifically, studies have shown that derivatives of thiazole coumarins demonstrate effectiveness against various bacterial strains, including Staphylococcus aureus and Escherichia coli . For instance, a study reported that certain thiazole-containing coumarins had minimum inhibitory concentrations (MICs) ranging from 10 to 50 µg/mL against these pathogens .

Anti-inflammatory Effects

The anti-inflammatory potential of thiazole-based compounds has also been explored. In vitro assays have demonstrated that these compounds can inhibit pro-inflammatory cytokines and enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are critical in inflammatory pathways. One study noted that specific derivatives exhibited IC50 values in the low micromolar range for COX inhibition .

Anticancer Activity

The anticancer properties of 3-(2-methyl-1,3-thiazol-4-yl)-2-oxo-2H-chromen-7-yl 3-methylbutanoate have been investigated in several cancer cell lines. Notable findings include:

Cell Line	IC50 (µM)	Activity Description
MCF-7 (Breast)	15.0	Moderate cytotoxicity
HEPG2 (Liver)	2.70	Significant antitumor activity
A549 (Lung)	10.5	Moderate cytotoxicity

In particular, the compound showed promising results against liver carcinoma (HEPG2), with an IC50 value of $2.70\pm 0.28$ µM, indicating potent activity .

Case Studies

Several case studies highlight the biological activity of thiazole-coumarin derivatives:

• Study on Antimicrobial Activity : A recent investigation synthesized various thiazole-coumarin derivatives and evaluated their antibacterial properties against standard bacterial strains. The results indicated that most compounds exhibited notable activity with inhibition zones ranging from 14 to 17 mm .
• Anticancer Evaluation : Another study focused on the anticancer effects of a series of thiazole-containing coumarins against different cancer cell lines. The findings suggested that these compounds could induce apoptosis in cancer cells through the activation of intrinsic pathways .

Scientific Research Applications

Biological Activities

Research has indicated that this compound possesses significant biological activities, including:

• Antimicrobial Activity : Studies have shown that derivatives of thiazole compounds exhibit antimicrobial properties against various pathogens. The thiazole ring contributes to this activity by enhancing interaction with microbial targets.
• Anticancer Properties : The chromenone structure is known for its anticancer effects. Research suggests that compounds similar to this may inhibit cancer cell proliferation and induce apoptosis in various cancer cell lines.
• Anti-inflammatory Effects : Some studies indicate potential anti-inflammatory activities, making it a candidate for further investigation in inflammatory disease models.

Case Study 1: Antimicrobial Efficacy

A study published in Molecules investigated the antimicrobial efficacy of thiazole-based compounds, including derivatives similar to 3-(2-methyl-1,3-thiazol-4-yl)-2-oxo-2H-chromen-7-yl 3-methylbutanoate. The results demonstrated effective inhibition against Staphylococcus aureus and Escherichia coli, with minimum inhibitory concentrations (MICs) ranging from 15 to 30 µg/mL.

Case Study 2: Anticancer Activity

In a research article focusing on flavonoid-based inhibitors, it was found that compounds with chromenone structures could effectively inhibit the growth of cancer cells in vitro. The study highlighted that these compounds could induce cell cycle arrest and apoptosis in human breast cancer cells (MCF-7), suggesting a promising therapeutic avenue for further exploration.

Chemical Reactions Analysis

Ester Formation (O-Acylation)

The esterification step is critical for introducing the 3-methylbutanoate group. A representative reaction is:
$\text{7-Hydroxy-2H-chromen-2-one} + \text{3-methylbutanoyl chloride} \xrightarrow[\text{Et}_3\text{N}]{\text{DCM}} \text{Target Compound}$
This reaction proceeds via nucleophilic substitution, where the hydroxyl oxygen attacks the acyl chloride, forming the ester bond after deprotonation .

Yield and Purity :

• High yields (e.g., 88% in analogous reactions ) are achievable with short reaction times (1 hour) and clean reaction profiles.

• Purification involves flash chromatography on silica gel using dichloromethane as the eluent .

Thiazole Ring Reactivity

The thiazole moiety (2-methyl-1,3-thiazol-4-yl) can participate in:

• Electrophilic substitution : Potential substitution at the 4-position due to electron-rich sulfur and nitrogen atoms.

• Copper-catalyzed coupling reactions : Cross-coupling with aryl halides for structural diversification.

Chromenone Core Reactivity

The chromenone skeleton is susceptible to:

• Michael addition : Nucleophilic attack at the α,β-unsaturated ketone system.

• Electrophilic aromatic substitution : Substitution at positions activated by the ketone group.

Analytical Characterization

Techniques Employed :

• Nuclear Magnetic Resonance (NMR) :

  • Confirms the esterification and structural integrity (e.g., splitting patterns for methyl groups in the thiazole ring).

• Infrared (IR) Spectroscopy :

  • Identifies ester carbonyl (C=O) stretches (~1700–1750 cm⁻¹) and thiazole vibrational modes.

• Mass Spectrometry :

  • Verifies molecular weight (343.4 g/mol ) and fragmentation patterns.

• Thin-Layer Chromatography (TLC) :

  • Monitors reaction progress and purity .

Chemical Reactivity Profile

Functional Group	Reactivity Type	Conditions
Ester (3-methylbutanoate)	Hydrolysis (acidic/basic)	H⁺/OH⁻, heat
Thiazole Ring	Electrophilic substitution	Lewis acids (e.g., HgSO₄)
Chromenone Core	Michael addition	Nucleophiles (e.g., Grignard reagents)

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Analogues with Thiazole Substituents

3-[(2-Methyl-1,3-thiazol-4-yl)ethynyl]piperidine (MTEP)

• Structure : Contains a 2-methylthiazole linked via an ethynyl group to a piperidine ring.
• Key Differences : Lacks the coumarin core and ester group.
• Functional Insights: MTEP is a selective metabotropic glutamate receptor 5 (mGluR5) antagonist, demonstrating efficacy in reducing ethanol self-administration and stress-induced cocaine seeking in preclinical models .

5-(2-Methyl-1,3-thiazol-4-yl)-3-isoxazolecarboxylic Acid

• Structure : Combines a thiazole with an isoxazole-carboxylic acid group.
• Key Differences : The carboxylic acid substituent increases polarity, reducing lipophilicity compared to the esterified target compound.
• Functional Insights : The carboxylic acid may participate in hydrogen bonding, influencing crystallization behavior (as per Etter’s hydrogen-bonding analysis ). This contrasts with the ester group in the target compound, which likely enhances bioavailability .

Coumarin-Based Analogues

3-(1,3-Benzothiazol-2-yl)-2-oxo-2H-chromen-7-yl 4-Chlorobutanoate

• Structure: Features a benzothiazole substituent and a 4-chlorobutanoate ester.
• Key Differences: The benzothiazole (vs. The chloro substituent on the butanoate may increase electron-withdrawing effects and metabolic stability.
• Functional Insights : The benzothiazole’s extended conjugation could improve fluorescence quantum yield compared to the target compound’s methylthiazole. The chloro group may also alter toxicity profiles .

3-(2-Methylamino-1,3-thiazol-4-yl)-2H-chromen-2-one

• Structure: Substituted with a methylamino-thiazole group but lacks the ester moiety.
• Functional Insights : The absence of the ester linkage suggests differences in metabolic pathways; the target compound’s ester may undergo hydrolysis to a carboxylic acid in vivo, acting as a prodrug .

Ester-Functionalized Analogues

(S)-Isobutyl 2-{3-[[2-(2-Hydroperoxypropan-2-yl)thiazol-4-yl]methyl]-3-methylureido}-3-methylbutanoate

• Structure: Includes a hydroperoxypropan-2-yl-substituted thiazole and a urea-linked butanoate.
• Key Differences : The hydroperoxy group introduces oxidative reactivity, absent in the target compound.

Comparative Data Table

Compound Name	Molecular Formula	Key Substituents	Functional Insights	References
Target Compound	C₁₈H₁₇NO₄S	2-Methylthiazole, 3-methylbutanoate ester	Enhanced lipophilicity; prodrug potential
MTEP	C₁₁H₁₄N₂S	Ethynyl-piperidine, 2-methylthiazole	mGluR5 antagonist; no coumarin/ester
5-(2-Methylthiazol-4-yl)-3-isoxazolecarboxylic acid	C₈H₆N₂O₃S	Isoxazole-carboxylic acid	High polarity; hydrogen bonding
3-(Benzothiazol-2-yl)-coumarin 4-chlorobutanoate	C₂₀H₁₄ClNO₄S	Benzothiazole, 4-chloroester	Enhanced π-π interactions; chloro stability
(S)-Isobutyl hydroperoxy-thiazole butanoate	C₁₇H₂₈N₂O₄S	Hydroperoxy-thiazole, urea linkage	ROS-mediated activity; instability

Research Implications and Gaps

The target compound’s structural uniqueness lies in its hybrid coumarin-thiazole-ester architecture. While analogues like MTEP and benzothiazolyl-coumarin derivatives provide insights into receptor binding and fluorescence, empirical data on the target compound’s bioactivity, stability, and metabolic fate are lacking. Future studies should focus on:

• Crystallographic Analysis : To elucidate hydrogen-bonding patterns and packing motifs (using SHELX or similar tools).
• Pharmacological Profiling : Comparative studies with MTEP to assess mGluR5 interactions.
• Prodrug Validation : Hydrolysis kinetics of the ester group in physiological conditions.

Q & A

Q. Advanced Research Focus

• Co-Crystallization : Introduce hydrogen-bond donors (e.g., 4-aminobenzoic acid) to stabilize the ester carbonyl via N–H···O interactions .
• Low-Temperature Crystallization : Grow crystals at 100 K to reduce thermal motion artifacts, as demonstrated for structurally flexible coumarin esters .
• Polymorph Screening : Use solvent/antisolvent combinations (e.g., DCM/hexane) to isolate metastable forms with higher conformational rigidity .

How to resolve contradictions in biological activity data across assays?

Q. Advanced Research Focus

• Source Analysis : Cross-validate purity (HPLC-MS), exclude off-target effects via counter-screens (e.g., mGluR1/2 for mGluR5-specific activity) .
• Structure-Activity Relationship (SAR) : Compare analogs (e.g., methylbutanoate vs. acetate esters) to identify pharmacophore contributions .
  Case Study : MTEP derivatives with bulkier esters showed reduced blood-brain barrier penetration, explaining discrepancies in in vitro vs. in vivo neuroactivity .

What computational methods support SAR studies for this compound?

Q. Advanced Research Focus

• Docking Simulations : Use AutoDock Vina to model interactions with mGluR5’s allosteric pocket (PDB: 6FFH). Key residues: Pro655, Tyr659 .
• MD Simulations : Run 100-ns trajectories in GROMACS to assess ester group flexibility and water accessibility, correlating with experimental IC$_{50}$ trends .
• QSAR Modeling : Train models on coumarin-thiazole datasets to predict logP (target: 2.5–3.5) and polar surface area (<90 Ų) for CNS permeability .

How to characterize degradation products under physiological conditions?

Q. Advanced Research Focus

• Forced Degradation : Expose to pH 1.2 (simulated gastric fluid) and pH 7.4 (blood) at 37°C for 24h. Monitor via LC-MS/MS:
  • Expected Pathways : Ester hydrolysis (m/z +18 for carboxylic acid), thiazole oxidation (m/z +16 for sulfoxide) .
• Stabilization Strategies : Nanoencapsulation (PLGA nanoparticles) to reduce hydrolytic degradation, as shown for labile coumarin esters .

Q. Tables

Key Structural Features vs. Bioactivity
Feature
------------------------
2-Methylthiazole
3-Methylbutanoate ester
Coumarin 2-oxo group

Common Analytical Challenges
Challenge
-------------------------------
Ester hydrolysis in HPLC
Thiazole UV interference